Cas no 226974-06-7 ((2S,5S)-5-Phenyl-2-pyrrolidinemethanol)
(2S,5S)-5-Phenyl-2-pyrrolidinemethanol Chemical and Physical Properties
Names and Identifiers
-
- ((2S,5S)-5-phenylpyrrolidin-2-yl)methanol
- 2-Pyrrolidinemethanol, 5-phenyl-, (2S,5S)-
- 226974-06-7
- ((2R,5R)-5-phenylpyrrolidin-2-yl)methanol
- EN300-20814377
- rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol
- (2S,5S)-5-Phenyl-2-pyrrolidinemethanol
-
- Inchi: 1S/C11H15NO/c13-8-10-6-7-11(12-10)9-4-2-1-3-5-9/h1-5,10-13H,6-8H2/t10-,11-/m0/s1
- InChI Key: QJOZAASSNRABQY-QWRGUYRKSA-N
- SMILES: N1[C@H](C2=CC=CC=C2)CC[C@H]1CO
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.058±0.06 g/cm3(Predicted)
- Boiling Point: 308.4±30.0 °C(Predicted)
- pka: 14.77±0.10(Predicted)
(2S,5S)-5-Phenyl-2-pyrrolidinemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-20814377-0.05g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 0.05g |
$1560.0 | 2023-07-06 | ||
| Enamine | EN300-20814377-0.1g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 0.1g |
$1635.0 | 2023-07-06 | ||
| Enamine | EN300-20814377-0.25g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 0.25g |
$1708.0 | 2023-07-06 | ||
| Enamine | EN300-20814377-0.5g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 0.5g |
$1783.0 | 2023-07-06 | ||
| Enamine | EN300-20814377-1.0g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 1.0g |
$1857.0 | 2023-07-06 | ||
| Enamine | EN300-20814377-2.5g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 2.5g |
$3641.0 | 2023-07-06 | ||
| Enamine | EN300-20814377-5.0g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 5.0g |
$5387.0 | 2023-07-06 | ||
| Enamine | EN300-20814377-10.0g |
rac-[(2R,5R)-5-phenylpyrrolidin-2-yl]methanol |
226974-06-7 | 10.0g |
$7988.0 | 2023-07-06 |
(2S,5S)-5-Phenyl-2-pyrrolidinemethanol Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on (2S,5S)-5-Phenyl-2-pyrrolidinemethanol
Introduction to (2S,5S)-5-Phenyl-2-pyrrolidinemethanol (CAS No. 226974-06-7)
(2S,5S)-5-Phenyl-2-pyrrolidinemethanol is a chiral compound with significant implications in the field of pharmaceutical chemistry and drug development. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 226974-06-7, belongs to the class of pyrrolidine derivatives, which are widely recognized for their structural versatility and biological activity. The precise stereochemistry of this molecule, as indicated by the (2S,5S) configuration, makes it a particularly intriguing subject for research and development in medicinal chemistry.
The< strong>phenyl group attached to the pyrrolidine ring introduces additional functional diversity, enabling a wide range of interactions with biological targets. This structural feature has been exploited in the design of various pharmacophores, contributing to the development of novel therapeutic agents. The< strong>pyrrolidinemethanol moiety, with its hydroxyl group positioned strategically within the molecule, offers potential for further derivatization and modification, making it a valuable scaffold for drug discovery programs.
In recent years, there has been growing interest in the use of chiral auxiliaries and ligands in asymmetric synthesis, particularly in the context of catalytic processes that yield enantiomerically pure compounds. The stereochemical integrity of (2S,5S)-5-Phenyl-2-pyrrolidinemethanol makes it a promising candidate for such applications. Researchers have leveraged its unique structure to develop novel catalysts and reaction conditions that enhance the efficiency of enantioselective transformations.
One of the most compelling aspects of this compound is its potential role in the development of biologically active molecules. Pyrrolidine derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and analgesic effects. The presence of both< strong>phenyl and< strong>hydroxymethyl groups provides multiple sites for interaction with biological targets, which can be fine-tuned through structural modifications.
The< strong>CAS No. 226974-06-7 serves as a unique identifier for this compound, facilitating its recognition and retrieval in scientific literature and databases. This standardized nomenclature is essential for ensuring consistency in research communication and regulatory compliance. The compound's identity is further reinforced by its spectroscopic and chromatographic properties, which have been meticulously characterized in various studies.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of< strong>(2S,5S)-5-Phenyl-2-pyrrolidinemethanol. Molecular modeling techniques have been employed to explore its interactions with enzymes and receptors at an atomic level. These studies have provided valuable insights into the compound's binding affinity and mechanism of action, guiding the design of more effective derivatives.
The pharmaceutical industry has shown particular interest in pyrrolidine-based compounds due to their potential therapeutic applications. For instance, derivatives of this class have been investigated as candidates for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The< strong>hydroxymethyl group in (2S,5S)-5-Phenyl-2-pyrrolidinemethanol offers a starting point for developing molecules that can modulate neurotransmitter systems.
In addition to its pharmaceutical applications, this compound has found utility in materials science and chemical synthesis. Its chiral nature makes it a valuable building block for constructing complex organic molecules with specific stereochemical requirements. Researchers have utilized it in the synthesis of polymers and liquid crystals that exhibit unique optical and electronic properties.
The synthesis of< strong>(2S,5S)-5-Phenyl-2-pyrrolidinemethanol presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical purity throughout the synthetic pathway requires careful selection of reaction conditions and reagents. Advances in asymmetric catalysis have provided new tools for achieving high enantiomeric excesses without resorting to expensive or environmentally unfriendly methods.
The< strong>CAS No. 226974-06-7 is not only an identifier but also a gateway to a wealth of scientific information about this compound. Databases such as PubMed and SciFinder contain numerous references to studies involving (2S,5S)-5-Phenyl-2-pyrrolidinemethanol, covering its synthesis, characterization, and applications. These resources are invaluable for researchers seeking to explore its full potential.
In conclusion,< strong>(2S,5S)-5-Phenyl-2-pyrrolidinemethanol is a multifaceted compound with significant promise in pharmaceuticals and beyond. Its unique stereochemistry and functional groups make it a versatile scaffold for drug discovery and material science applications. As research continues to uncover new uses for this molecule, its importance is likely to grow further.
226974-06-7 ((2S,5S)-5-Phenyl-2-pyrrolidinemethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)